Cas no 221352-39-2 (L-N-4'-Boc-piperidinoproline)

L-N-4'-Boc-piperidinoproline is a protected proline derivative featuring a Boc (tert-butoxycarbonyl) group on the piperidine nitrogen. This compound is commonly utilized in peptide synthesis and medicinal chemistry as a building block, offering enhanced stability and selectivity during solid-phase or solution-phase reactions. The Boc group serves as a temporary protecting group, enabling controlled deprotection under mild acidic conditions while preserving other functional groups. Its rigid piperidine-proline scaffold contributes to conformational restraint in peptide design, potentially improving binding affinity and metabolic stability. The product is particularly valuable for constructing constrained peptidomimetics or probing structure-activity relationships in drug discovery. Typical applications include the synthesis of protease inhibitors or GPCR-targeting compounds.
L-N-4'-Boc-piperidinoproline structure
L-N-4'-Boc-piperidinoproline structure
Product Name:L-N-4'-Boc-piperidinoproline
CAS No:221352-39-2
MF:C15H26N2O4
MW:298.377944469452
MDL:MFCD01861211
CID:253067
PubChem ID:2755963
Update Time:2025-10-18

L-N-4'-Boc-piperidinoproline Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylicacid, 4-[(2S)-2-carboxy-1-pyrrolidinyl]-, 1-(1,1-dimethylethyl) ester
    • (2S)-1-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]pyrrolidine-2-carboxylic acid
    • Boc-4-piperidino-L-proline
    • L-N-[4'-BOC-PIPERIDINO]PROLINE
    • N-(1-Boc-piperidin-4-yl)-L-proline
    • N-(1-Boc-piperidine-4-yl)-L-proline
    • 1-[1-(tert-Butoxycarbonyl)piperidin-4-yl]-L-proline
    • L-N-[(4'-Boc)piperidino]proline
    • 4-[(2S)-2-Carboxy-1-pyrrolidinyl]-1-piperidinecarboxylic acid 1-tert-butyl ester
    • (2S)-1-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)PYRROLIDINE-2-CARBOXYLIC ACID
    • (2S)-1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}pyrrolidine-2-carboxylic acid
    • (1-(tert-butoxycarbonyl)piperidin-4-yl)-L-proline
    • Q-102870
    • CS-0053960
    • AKOS015837046
    • l-n-[(4-boc)piperidino]proline
    • (S)-1-(1-N-Boc-piperidin-4-yl)pyrrolidine-2-carboxylic acid
    • DTXSID60373565
    • TS-01079
    • EN300-1071546
    • (s)-1-(1-(tert-butoxycarbonyl)piperidin-4-yl)pyrrolidine-2-carboxylic acid
    • 221352-39-2
    • L-N-[4'-Boc)piperidino]proline
    • l-N-[(4'-boc)piperidino]proline, AldrichCPR
    • MFCD01861211
    • (2S)-1-[1-(tert-butoxycarbonyl)piperidin-4-yl]pyrrolidine-2-carboxylic acid
    • L-N-4'-Boc-piperidinoproline
    • MDL： MFCD01861211
    • Inchi： 1S/C15H26N2O4/c1-15(2,3)21-14(20)16-9-6-11(7-10-16)17-8-4-5-12(17)13(18)19/h11-12H,4-10H2,1-3H3,(H,18,19)/t12-/m0/s1
    • InChI Key： LEJHMMZZSDZTLY-LBPRGKRZSA-N
    • SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1CCC[C@H]1C(=O)O)=O

Computed Properties

  • Exact Mass: 298.18900
  • Monoisotopic Mass: 298.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1A^2
  • XLogP3: -0.5

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.191
  • Melting Point: 187-199°C
  • Boiling Point: 427.9°Cat760mmHg
  • Flash Point: 212.6°C
  • Refractive Index: 1.532
  • PSA: 70.08000
  • LogP: 1.81070

L-N-4'-Boc-piperidinoproline Security Information

L-N-4'-Boc-piperidinoproline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

L-N-4'-Boc-piperidinoproline Pricemore >>

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